Cas no 1638765-21-5 (Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate)

• Product Name: Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate
• CAS No: 1638765-21-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD28502331
• CID: 5065755
• PubChem ID: 117761923
• Update Time: 2025-08-05

Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate
• Methyl 3,3-dimethyl-2-oxoindoline-6-carboxylate
• SB17620
• COC(=O)c1ccc2c(NC(=O)C2(C)C)c1
• DTXSID501144664
• MFCD28502331
• CS-0309672
• 1638765-21-5
• Methyl3,3-dimethyl-2-oxo-2,3-dihydro-1h-indole-6-carboxylate
• AS-84560
• SY313105
• SCHEMBL16321516
• DB-158356
• methyl 3,3-dimethyl-2-oxo-1H-indole-6-carboxylate
• MCCNOZMFPKXJPI-UHFFFAOYSA-N
• 1H-Indole-6-carboxylic acid, 2,3-dihydro-3,3-dimethyl-2-oxo-, methyl ester
• P20368
• Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate

• MDL： MFCD28502331
• Inchi： 1S/C12H13NO3/c1-12(2)8-5-4-7(10(14)16-3)6-9(8)13-11(12)15/h4-6H,1-3H3,(H,13,15)
• InChI Key： MCCNOZMFPKXJPI-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=CC(C(=O)OC)=CC=2N1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate

Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate (CAS No. 1638765-21-5): A Comprehensive Overview

Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate, identified by its CAS number 1638765-21-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic molecules, specifically featuring an indole core structure, which is well-documented for its diverse biological activities and potential therapeutic applications.

The structural framework of Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate encompasses a fused bicyclic system consisting of an indole ring substituted with a carboxylate ester at the 6-position and two methyl groups at the 3-position. The presence of the oxo group (ketone) at the 2-position introduces additional functional reactivity, making this compound a valuable intermediate in synthetic chemistry. The precise arrangement of these substituents contributes to its unique chemical properties and reactivity patterns, which are exploited in various synthetic protocols.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, among others. The< strong>3,3-dimethyl substitution on the indole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This feature is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

The< strong>carboxylate ester functionality at the 6-position of the indole ring serves as a versatile handle for further chemical modifications. This ester group can be hydrolyzed to yield a free carboxylic acid or converted into other derivatives such as amides or acids, depending on the synthetic goals. Such modifications are essential for tailoring the pharmacological properties of the compound for specific applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate has been explored as a precursor in the synthesis of more complex molecules with enhanced biological activity. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression. The< strong>keto group at the 2-position plays a critical role in these transformations by facilitating nucleophilic addition reactions, which are pivotal in constructing more intricate molecular architectures.

The synthesis of Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the indole core and introducing various substituents with high regioselectivity and yield.

In addition to its pharmaceutical applications, Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate has found utility in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing novel materials with specific electronic or optical properties. Furthermore, derivatives of this compound have shown promise as intermediates in the synthesis of agrochemicals with improved efficacy and environmental safety.

The< strong>CAS number 1638765-21-5 provides a unique identifier for this compound and ensures traceability throughout its synthesis and application processes. This standardized numbering system is essential for regulatory compliance and facilitates accurate documentation in scientific literature and patent filings. Researchers working with Methyl 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate rely on this information to ensure reproducibility and consistency across different studies.

Ongoing research continues to uncover new applications for Methyl 3,3-dimethyl-2-oxyo-two-three-dihydro-one-H-indole-six-carboxylate. Novel synthetic methodologies are being developed to improve its accessibility and scalability for industrial applications. Additionally, computational studies are being conducted to predict its biological activity profiles using advanced molecular modeling techniques. These efforts aim to accelerate the discovery of new drugs based on this promising scaffold.

The versatility of Methyl three-three-dimethyle-two-oxy-two-three-di-hydro-one-H-indol-six-carb-oxy late lies in its ability to serve as a versatile intermediate for multiple synthetic pathways. Its structural features allow for diverse modifications that can be tailored to meet specific pharmacological requirements. As research progresses，this compound is expected to play an increasingly important role in drug discovery and development programs worldwide.